Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)
850807-08-8 structure
Product Name:Ethyl 3-amino-5-fluorobenzoate
CAS No:850807-08-8
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD05864359
CID:1082188
PubChem ID:2758794
Update Time:2025-04-20
Ethyl 3-amino-5-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-5-fluorobenzoate
- AKOS005259226
- 850807-08-8
- SCHEMBL977094
- Ethyl 3-fluoro-5-aminobenzoate
- MB03645
- Ethyl 5-Amino-3-fluorobenzoate
- ethyl3-amino-5-fluorobenzoate
- 5-amino-3-fluorobenzoic acid ethyl ester
- MFCD05864359
- EN300-6511413
- WWQHGHVXYIMKGU-UHFFFAOYSA-N
- DB-088089
- BBL101512
- STL555308
-
- MDL: MFCD05864359
- Inchi: 1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
- InChI Key: WWQHGHVXYIMKGU-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C(=O)OCC)C=1)N
Computed Properties
- Exact Mass: 183.06955672g/mol
- Monoisotopic Mass: 183.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3Ų
Ethyl 3-amino-5-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022026-1g |
Ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 1g |
£98.00 | 2022-03-01 | ||
| Alichem | A015002715-1g |
Ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 97% | 1g |
$1564.50 | 2023-08-31 | |
| abcr | AB546543-1 g |
5-Amino-3-fluorobenzoic acid ethyl ester; . |
850807-08-8 | 1g |
€237.50 | 2023-04-13 | ||
| Enamine | EN300-6511413-0.05g |
ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 0.05g |
$348.0 | 2023-05-31 | ||
| Enamine | EN300-6511413-0.1g |
ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 0.1g |
$364.0 | 2023-05-31 | ||
| Enamine | EN300-6511413-0.25g |
ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 0.25g |
$381.0 | 2023-05-31 | ||
| Enamine | EN300-6511413-0.5g |
ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 0.5g |
$397.0 | 2023-05-31 | ||
| Enamine | EN300-6511413-1.0g |
ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 1g |
$414.0 | 2023-05-31 | ||
| Enamine | EN300-6511413-2.5g |
ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 2.5g |
$810.0 | 2023-05-31 | ||
| Enamine | EN300-6511413-5.0g |
ethyl 3-amino-5-fluorobenzoate |
850807-08-8 | 5g |
$1199.0 | 2023-05-31 |
Ethyl 3-amino-5-fluorobenzoate Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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